Cas no 2248257-82-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxan-2-yl)oxolane-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxan-2-yl)oxolane-2-carboxylate
• CAS No: 2248257-82-9
• MF: C₁₈H₁₉NO₆
• MW: 345.346565485001
• CID: 6139258
• PubChem ID: 165730228
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxan-2-yl)oxolane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248257-82-9
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxan-2-yl)oxolane-2-carboxylate
• EN300-6525701

• Inchi： 1S/C18H19NO6/c20-15-12-6-1-2-7-13(12)16(21)19(15)25-17(22)18(9-5-11-24-18)14-8-3-4-10-23-14/h1-2,6-7,14H,3-5,8-11H2
• InChI Key： GPNGOEASZNPYSG-UHFFFAOYSA-N
• SMILES： O1CCCC1(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1CCCCO1

Computed Properties

• Exact Mass: 345.12123733g/mol
• Monoisotopic Mass: 345.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 82.1Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxan-2-yl)oxolane-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxan-2-yl)oxolane-2-carboxylate (CAS No. 2248257-82-9)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxan-2-yl)oxolane-2-carboxylate, with the CAS number 2248257-82-9, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound belongs to the class of isoindoles and features a unique structural arrangement that includes a dioxo group and a cyclohexyl substituent. The intricate structure of this compound makes it an intriguing subject for both academic research and industrial applications.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxan-2-yl)oxolane-2-carboxylate consists of a core isoindole ring with two oxo groups attached to the 1 and 3 positions. The 2-position of the isoindole ring is substituted with a 2-(oxan-2-yl)oxolane-2-carboxylate moiety, which adds complexity and functionality to the molecule. This structural feature is crucial for its potential biological activities and chemical reactivity.

In the realm of medicinal chemistry, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxan-2-yl)oxolane-2-carboxylate has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that compounds with similar structural motifs exhibit promising pharmacological properties, including anti-inflammatory, antitumor, and neuroprotective activities. The presence of the dioxo group and the cyclohexyl substituent may contribute to these activities by enhancing the compound's ability to interact with specific biological targets.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxan-2-yl)oxolane-2-carboxylate has been reported in several scientific publications. One common synthetic route involves the reaction of an appropriate isoindole derivative with a cyclic ester or lactone under controlled conditions. The choice of reagents and reaction conditions is critical for achieving high yields and purity of the final product. Advanced techniques such as microwave-assisted synthesis and catalytic methods have also been employed to optimize the synthesis process.

Beyond its potential in medicinal chemistry, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxan-2-yloxolane)-carboxylate has found applications in materials science and analytical chemistry. Its unique electronic properties make it suitable for use in sensors and other analytical devices. Additionally, the compound's stability and solubility characteristics have been studied to evaluate its suitability for various formulations and delivery systems.

In the context of environmental chemistry, the behavior of 1,3-dioxo-2,3-dihydro-H-is indol - yl - ( - yl) - carboxy late in different media has been investigated. Studies have shown that it exhibits good stability under various environmental conditions, which is an important consideration for its use in outdoor applications or long-term storage. However, further research is needed to fully understand its environmental impact and ensure its safe use.

The safety profile of 1,3-dioxo--dihydro--isoindol--(oxan--yloxolane)--carboxy late has also been evaluated through toxicological studies. Initial findings suggest that it has low toxicity at relevant concentrations, making it a promising candidate for further development. However, comprehensive safety assessments are ongoing to ensure that it meets all regulatory requirements for commercial use.

In conclusion, 1,3-dioxo--dihydro--isoindol--(oxan--yloxolane)--carboxy late (CAS No. 0) is a multifaceted compound with a wide range of potential applications in chemistry and biology. Its unique structural features and promising biological activities make it an exciting area of research for scientists and industry professionals alike. As more studies are conducted and new applications are discovered, this compound is likely to play an increasingly important role in various scientific fields.